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Compound of Interest

Compound Name:
2-Ethynyl-3-fluoro-5-

methylpyridine

Cat. No.: B581798 Get Quote

2-Ethynyl-3-fluoro-5-methylpyridine: A Technical
Overview
CAS Number: 1372103-91-7

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the publicly available information on 2-Ethynyl-3-
fluoro-5-methylpyridine. Despite a comprehensive search of scientific literature and patent

databases, detailed experimental protocols, in-depth biological activity data, and specific

signaling pathways associated with this compound are not readily available in the public

domain. The information presented herein is compiled from chemical supplier databases and

general knowledge of related chemical structures.

Physicochemical Properties
The following table summarizes the known physical and chemical properties of 2-Ethynyl-3-
fluoro-5-methylpyridine. This data is primarily sourced from chemical suppliers and should be

considered as reference information.
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Property Value Source

Molecular Formula C₈H₆FN Supplier Catalogs

Molecular Weight 135.14 g/mol Supplier Catalogs

Physical Form Solid Supplier Catalogs

Purity Typically >95% Supplier Catalogs

Storage Conditions Inert atmosphere, 2-8°C Supplier Catalogs

Structural Information
Identifier String

SMILES CC1=CN=C(C(F)=C1)C#C

InChI
1S/C8H6FN/c1-3-8-7(9)4-6(2)5-10-8/h1,4-

5H,2H3

InChIKey RRWWIECDYMJKNF-UHFFFAOYSA-N

Safety and Handling
Based on information from supplier safety data sheets, 2-Ethynyl-3-fluoro-5-methylpyridine
is classified with the GHS06 pictogram, indicating toxicity.

Hazard Statement Precautionary Statement

H301: Toxic if swallowed
P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as gloves, safety glasses, and a lab coat, should be strictly followed when handling this

compound. Work should be conducted in a well-ventilated fume hood.

Experimental Protocols
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A detailed, validated experimental protocol for the synthesis of 2-Ethynyl-3-fluoro-5-
methylpyridine is not available in published scientific literature or patents. However, a general

synthetic approach for ethynylpyridine derivatives often involves a Sonogashira coupling

reaction. The following workflow represents a plausible, though unverified, synthetic route.

Starting Materials

Sonogashira Coupling

Intermediate (Optional)

Deprotection

Final Product

2-Halo-3-fluoro-5-methylpyridine

Palladium Catalyst
Copper(I) Cocatalyst

Base (e.g., Triethylamine)
Solvent (e.g., THF)

Ethynylating Reagent
(e.g., (Trimethylsilyl)acetylene)

2-((Trimethylsilyl)ethynyl)-3-fluoro-5-methylpyridine

Base (e.g., K2CO3)
or Fluoride Source (e.g., TBAF)

2-Ethynyl-3-fluoro-5-methylpyridine

Click to download full resolution via product page

Caption: A general workflow for a potential Sonogashira coupling approach to synthesize 2-
Ethynyl-3-fluoro-5-methylpyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b581798?utm_src=pdf-body
https://www.benchchem.com/product/b581798?utm_src=pdf-body
https://www.benchchem.com/product/b581798?utm_src=pdf-body-img
https://www.benchchem.com/product/b581798?utm_src=pdf-body
https://www.benchchem.com/product/b581798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This diagram illustrates a general synthetic strategy and is not based on a

published experimental protocol for the specific target molecule. Reaction conditions would

require optimization.

Potential Applications in Drug Discovery
While no specific biological activity has been reported for 2-Ethynyl-3-fluoro-5-
methylpyridine, its structural motifs are of interest in medicinal chemistry.

Pyridine Core: The pyridine ring is a common scaffold in many approved drugs due to its

ability to participate in hydrogen bonding and other molecular interactions with biological

targets.

Fluoro Substituent: The introduction of a fluorine atom can significantly modulate a

molecule's physicochemical properties, including its metabolic stability, binding affinity, and

membrane permeability.

Ethynyl Group: The ethynyl group can act as a reactive handle for further chemical

modifications (e.g., click chemistry) or can be involved in key interactions with target

proteins.

Given these features, it is plausible that this compound could be investigated as an

intermediate in the synthesis of novel therapeutic agents. However, without experimental data,

any potential application remains speculative.

Signaling Pathways and Biological Targets
There is no information available in the public domain regarding the biological targets or

signaling pathways that may be modulated by 2-Ethynyl-3-fluoro-5-methylpyridine.

Conclusion
2-Ethynyl-3-fluoro-5-methylpyridine is a commercially available compound with potential

utility in chemical synthesis and drug discovery. However, a significant gap exists in the publicly

available scientific literature regarding its detailed synthesis, experimental data, and biological

activity. Researchers interested in this compound would need to undertake foundational

research to establish these key parameters.
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To cite this document: BenchChem. [2-Ethynyl-3-fluoro-5-methylpyridine CAS number
1372103-91-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581798#2-ethynyl-3-fluoro-5-methylpyridine-cas-
number-1372103-91-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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